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A deep dive into the pioneering work of Henri Victor Regnault and the nascent stages of
organochlorine chemistry.

For Immediate Release

This technical guide delves into the historical discovery and initial synthesis of
pentachloroethane (CzHClIs), a significant milestone in the development of organic chemistry.
Primarily aimed at researchers, scientists, and professionals in drug development, this
document provides a comprehensive overview of the early experimental methodologies,
supported by quantitative data and visualizations to facilitate a deeper understanding of this
foundational work.

Discovery and Historical Context

Pentachloroethane was first synthesized and identified in 1839 by the French chemist Henri
Victor Regnault. His groundbreaking work, documented in the "Annales de Chimie et de
Physique," laid the groundwork for the study of halogenated hydrocarbons. Regnault's
investigations into the action of chlorine on various "ethers" and their derivatives, including
ethyl chloride and "Dutch liquid" (1,2-dichloroethane), led to the isolation and characterization
of a series of new chlorinated compounds, including pentachloroethane.[1] This research was
conducted in an era when the systematic understanding of organic reactions was still in its
infancy, making Regnault's achievements particularly noteworthy.
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The First Synthesis: Regnault's Experimental
Protocol

Regnault's method for the first synthesis of pentachloroethane involved the progressive
chlorination of chlorinated derivatives of ethane. While his 1839 publication covers a broad
range of experiments, the synthesis of pentachloroethane was achieved through the
prolonged action of chlorine gas on 1,2-dichloroethane, which he referred to as "Dutch liquid."

Materials and Apparatus

 Starting Material: "Dutch liquid" (1,2-dichloroethane, C2H4Cl2)
» Reagent: Chlorine gas (Cl2)

o Apparatus: Regnault employed a series of glass flasks and tubes. A diagram of a similar
apparatus used for the chlorination of ethyl chloride provides insight into his general
methodology.[2] Chlorine gas was generated in a separate flask and then bubbled through
the starting material. The reaction vessel was exposed to sunlight to initiate and sustain the
reaction.

Experimental Procedure

The synthesis of pentachloroethane was a multi-step process involving the sequential
substitution of hydrogen atoms with chlorine atoms.

e Initial Chlorination: Gaseous chlorine was passed through 1,2-dichloroethane in a flask
exposed to direct sunlight. This initiated a series of substitution reactions, leading to the
formation of increasingly chlorinated ethanes.

o Fractional Distillation: The resulting mixture of chlorinated ethanes was separated by
fractional distillation, a technique Regnault utilized to isolate compounds with different boiling
points.

» Further Chlorination of Intermediates: Fractions containing trichloroethane (C2HsCls) and
tetrachloroethane (CzH2Cls) were subjected to further chlorination by again passing chlorine
gas through the liquid under the influence of sunlight.
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« |solation of Pentachloroethane: Through repeated chlorination and careful fractional
distillation, Regnault was able to isolate a liquid with a boiling point of approximately 160°C,

which he identified as pentachloroethane (Cz2HClIs).

Key Observations and Challenges

Regnault noted that the reaction was significantly accelerated by sunlight, indicating a
photochemical nature of the chlorination process. A major challenge of his work was the
separation of the various chlorinated products, which required meticulous and repeated

distillations.

Quantitative Data and Physical Properties

Regnault's 1839 paper provides some of the first quantitative data on pentachloroethane. The
following table summarizes the key physical properties he reported, converted to modern units
where applicable.

Regnault's Reported Value

Property Modern Accepted Value
(1839)

Boiling Point Approx. 160 °C 162 °C

Molecular Formula C2HCIs C2HCIs

Note: Regnault's work predates modern analytical techniques, making his accurate
determination of the molecular formula a remarkable achievement based on elemental

analysis.

Logical Workflow of the First Synthesis

The following diagram illustrates the logical progression of Regnault's pioneering synthesis of

pentachloroethane.
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Caption: Logical workflow of Regnault's first synthesis of pentachloroethane.

Modern Synthesis Methods

While Regnault's method was groundbreaking, modern industrial synthesis of
pentachloroethane typically employs more efficient and controlled processes. These include:

» Chlorination of Trichloroethylene: This is a common method where chlorine is added across
the double bond of trichloroethylene, often in the presence of a catalyst.

» Oxychlorination of Ethylene: This process involves the reaction of ethylene, chlorine, and
oxygen over a catalyst.

Conclusion

Henri Victor Regnault's discovery and first synthesis of pentachloroethane in 1839 represent
a pivotal moment in the history of organic chemistry. His meticulous experimental work,
conducted with the limited tools of his time, not only introduced a new compound to the
scientific world but also helped to establish the fundamental principles of substitution reactions
in organic molecules. This foundational research paved the way for the development of a vast
array of halogenated hydrocarbons that have found applications in numerous fields, from
industrial solvents to precursors for pharmaceuticals. Understanding these historical origins
provides valuable context for contemporary researchers in the ongoing exploration of
halogenated organic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scielo.br [scielo.br]

o 2. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b166500?utm_src=pdf-body-img
https://www.benchchem.com/product/b166500?utm_src=pdf-body
https://www.benchchem.com/product/b166500?utm_src=pdf-body
https://www.benchchem.com/product/b166500?utm_src=pdf-body
https://www.benchchem.com/product/b166500?utm_src=pdf-custom-synthesis
https://www.scielo.br/j/qn/a/sTV4RVtx999qHWRPdqyRNxs/?format=html&lang=en
https://www.researchgate.net/figure/Apparatus-used-by-Regnault-in-his-researches-on-the-action-of-chlorine-on-ethyl-chloride_fig3_262748356
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Dawn of a Halogenated Hydrocarbon: The Discovery
and First Synthesis of Pentachloroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166500#discovery-and-first-synthesis-of-
pentachloroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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